Cas no 67760-89-8 (5-methyl-5-hexen-3-ol)

• Product Name: 5-methyl-5-hexen-3-ol
• CAS No: 67760-89-8
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 863170
• PubChem ID: 144263
• Update Time: 2025-04-19

5-methyl-5-hexen-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-hexen-3-ol
• 5-METHYL-5-HEXENE-3-OL
• SCHEMBL618507
• 67760-89-8
• LZJQEGCYVOMQID-UHFFFAOYSA-N
• AKOS006273784
• FT-0641137
• 5-methylhex-5-en-3-ol
• DTXSID00987089

• Inchi： 1S/C7H14O/c1-4-7(8)5-6(2)3/h7-8H,2,4-5H2,1,3H3
• InChI Key： LZJQEGCYVOMQID-UHFFFAOYSA-N
• SMILES： OC(CC)CC(=C)C

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.2

Experimental Properties

• Density: 0.834
• Boiling Point: 155.9°C at 760 mmHg
• Flash Point: 56.7°C
• Refractive Index: 1.432
• PSA: 20.23000
• LogP: 1.72350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols